7-hydroxysteroids

7-Hydroxysteroids are a group of steroid hormones characterized by the presence of an oxygenated hydroxyl group at the 7-position in their molecular structure. These compounds play crucial roles in various physiological processes, including hormonal regulation and metabolism. They include metabolites derived from progesterone, testosterone, and other steroids. The 7-hydroxylation process is often catalyzed by cytochrome P450 enzymes, particularly CYP1A2 and CYP3A4. These enzymes convert parent steroid hormones into more polar and water-soluble derivatives, facilitating their excretion or further metabolism in the body. In addition to their physiological significance, 7-hydroxysteroids are also of interest in clinical diagnostics due to their potential as biomarkers for certain diseases and conditions.